![molecular formula C9H10N4O2 B1352016 (5,7-Dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)acetic acid CAS No. 851116-20-6](/img/structure/B1352016.png)
(5,7-Dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)acetic acid
Overview
Description
“(5,7-Dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)acetic acid” is a synthetic compound with the empirical formula C9H10N4O2 and a molecular weight of 206.20 . It is used in proteomics research .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H10N4O2/c1-5-3-6(2)13-9(10-5)11-7(12-13)4-8(14)15/h3H,4H2,1-2H3,(H,14,15) . This code provides a specific textual representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound has a molecular weight of 206.20 . More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the retrieved resources.Scientific Research Applications
Antimicrobial Activity
Triazole derivatives, including “(5,7-Dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)acetic acid”, have been found to possess significant antimicrobial properties . They are effective against a wide class of Gram-positive and Gram-negative bacteria, including multidrug-resistant pathogens .
Antifungal Activity
Triazole compounds are a major class of antifungal drugs. They are commonly used in medicinal chemistry due to their safety profile and excellent therapeutic index .
Anticancer Activity
Triazole derivatives have shown potential anticancer activity. They interact with DNA, which is the primary receptor of most anticancer drugs .
Anti-inflammatory Activity
Triazole compounds have demonstrated anti-inflammatory properties. They can be used in the treatment of various inflammatory diseases .
Antidepressant Activity
Some triazole derivatives have been found to possess antidepressant properties. They can potentially be used in the treatment of various mood disorders .
Antihypertensive Activity
Triazole compounds have shown potential in the treatment of hypertension. They can help in managing blood pressure levels .
DNA Photocleavage Activity
Certain triazole derivatives have shown DNA photocleavage activity. This property can be utilized in the development of new classes of antibacterial agents .
Antidiabetic Activity
Triazole compounds have also demonstrated antidiabetic properties. They can potentially be used in the management of diabetes .
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-(5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N4O2/c1-5-7(3-8(14)15)6(2)13-9(12-5)10-4-11-13/h4H,3H2,1-2H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OXMKLBYGIXUDJP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC2=NC=NN12)C)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50407080 |
Source
|
| Record name | (5,7-Dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50407080 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
851116-20-6 |
Source
|
| Record name | (5,7-Dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50407080 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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